Cas no 2580097-04-5 (rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo4.2.0octane-7-carboxylate)

• Product Name: rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo4.2.0octane-7-carboxylate
• CAS No: 2580097-04-5
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5657969
• PubChem ID: 165895520
• Update Time: 2025-06-14

rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo4.2.0octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729718
• rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylate
• 2580097-04-5
• rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo4.2.0octane-7-carboxylate

• Inchi： 1S/C13H23NO2/c1-13(2,3)16-12(15)10-8-6-4-5-7-9(8)11(10)14/h8-11H,4-7,14H2,1-3H3/t8-,9+,10-,11-/m0/s1
• InChI Key： XFPNGFYBKMFDEY-VLEAKVRGSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1[C@H]([C@@H]2CCCC[C@@H]21)N)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo4.2.0octane-7-carboxylate

Recent Advances in the Study of rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo4.2.0octane-7-carboxylate (CAS: 2580097-04-5)

The compound rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo4.2.0octane-7-carboxylate (CAS: 2580097-04-5) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This bicyclic scaffold is of particular interest for its structural rigidity and functional versatility, which make it a promising candidate for the synthesis of novel bioactive molecules. Recent studies have focused on its synthesis, stereochemical properties, and potential pharmacological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo4.2.0octane-7-carboxylate, highlighting its efficient preparation via a multi-step process involving asymmetric hydrogenation and ring-closing metathesis. The study emphasized the compound's high enantiomeric purity and its role as a key intermediate in the synthesis of protease inhibitors. The researchers also investigated its stability under various physiological conditions, providing valuable insights for future formulation development.

In a related development, a 2024 paper in ACS Chemical Biology reported the use of this compound as a building block for the design of novel kinase inhibitors. The study demonstrated that derivatives of rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo4.2.0octane-7-carboxylate exhibited selective inhibition against specific cancer-related kinases, with promising in vitro activity against several tumor cell lines. Molecular docking studies suggested that the bicyclic structure contributes to enhanced binding affinity and selectivity compared to more flexible analogs.

Another significant advancement was reported in a 2023 Nature Communications article, where researchers utilized this compound as a core structure for developing modulators of protein-protein interactions (PPIs). The constrained geometry of the bicyclic system was found to be particularly effective in disrupting challenging PPIs involved in inflammatory pathways. The study provided structural-activity relationship (SAR) data that could guide future optimization of this scaffold for therapeutic applications.

From a pharmacological perspective, recent preclinical studies have investigated the pharmacokinetic properties of rac-tert-butyl (1R,6S,7S,8S)-8-aminobicyclo4.2.0octane-7-carboxylate derivatives. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution profiles for several analogs, with some showing excellent blood-brain barrier penetration. These findings suggest potential applications in central nervous system (CNS) disorders, although further optimization of metabolic stability may be required.

The growing body of research on this compound underscores its versatility as a privileged structure in medicinal chemistry. Current challenges include the development of more efficient synthetic routes and the exploration of its applications in targeted drug delivery systems. Future research directions may focus on expanding its utility in fragment-based drug discovery and as a template for the design of conformationally constrained peptides.